Cas no 16758-34-2 (Phenyl 1-Thio-b-D-galactoside)

• Product Name: Phenyl 1-Thio-b-D-galactoside
• CAS No: 16758-34-2
• MF: C₁₂H₁₆O₅S
• MW: 272.317442893982
• MDL: MFCD00063272
• CID: 213874
• PubChem ID: 329767540
• Update Time: 2025-04-19

Phenyl 1-Thio-b-D-galactoside Chemical and Physical Properties

Names and Identifiers

• PHENYL 1-THIO-Β-D-GALACTOPYRANOSIDE
• b-D-Galactopyranoside, phenyl1-thio-
• PH-THIO-BETA-D-GAL
• PHENYL 1-THIO-BETA-D-GALACTOPYRANOSIDE
• PHENYL-BETA-D-THIOGALACTOPYRANOSIDE
• PHENYL-BETA-D-THIOGALACTOSIDE
• phenyl-B-D-thiogalactoside
• Phenyl-B-D-ThiogalactopyranosideA.R.
• .beta.-D-Galactopyranoside, phenyl 1-thio-
• Phenylb-D-thiogalactopyranoside
• Phenyl 1-thio-?-D-galactopyranoside
• Phenyl 1-Thio-β-D-ga
• Phenyl 1-Thio-β-D-galactoside
• AC1MCWPX
• A-D-Gal
• A-D-galactoside
• BTB11990
• EINECS 240-818-7
• Phenyl 1-Thio-
• Phenyl 1-thio-b-D-galactopyranoside
• Ph-thio-
• PubChem9896
• SureCN4854460
• Phenyl β-D-thiogalactoside
• Phenyl 1-Thio--D-galactoside
• Phenyl-β-D-thio-galactopyranosid
• Phenyl β-D-thiogalactopyranoside
• Phenyl 1-Thio-b-D-galactoside
• A810882
• MFCD00063272
• Phenyl
• 1-deoxy-1-(phenylthio)-beta-D-galactopyranose
• DTXSID10937353
• Phenyl 1-thiohexopyranoside
• NS00052472
• A-D-thiogalactopyranoside
• CCG-47658
• phenyl thio-beta-d-galactopyranoside
• (2R,3R,4S,5R,6S)-2-(Hydroxymethyl)-6-(phenylthio)tetrahydro-2H-pyran-3,4,5-triol
• CS-0064650
• beta-D-Galactopyranoside, phenyl 1-thio-
• SCHEMBL4854460
• OVLYAISOYPJBLU-IIRVCBMXSA-N
• Phenyl 1-Thio-beta-D-galactoside
• 16758-34-2
• Phenyl 1-Thio-?-D-galactoside
• Phenyl 1-thio-beta-D-galactopyranoside, 95%
• Phenyl -D-thiogalactopyranoside
• phenyl-1-thio-beta-D-galactopyranoside
• SR-01000637259-1
• (2R,3R,4S,5R,6S)-2-(hydroxymethyl)-6-phenylsulfanyloxane-3,4,5-triol
• E73926
• (2R,3R,4S,5R,6S)-2-(hydroxymethyl)-6-phenylsulfanyl-tetrahydropyran-3,4,5-triol
• Phenyl 1-Thio- beta -D-galactoside
• BS-49346
• (2R,3R,4S,5R,6S)-2-(HYDROXYMETHYL)-6-(PHENYLSULFANYL)OXANE-3,4,5-TRIOL

• MDL： MFCD00063272
• Inchi： 1S/C12H16O5S/c13-6-8-9(14)10(15)11(16)12(17-8)18-7-4-2-1-3-5-7/h1-5,8-16H,6H2/t8-,9+,10+,11-,12+/m1/s1
• InChI Key： OVLYAISOYPJBLU-IIRVCBMXSA-N
• SMILES： S(C1C=CC=CC=1)[C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O

Computed Properties

• Exact Mass: 272.07184478g/mol
• Monoisotopic Mass: 272.07184478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.3

Experimental Properties

• Color/Form: Not determined
• Melting Point: 93-98 °C
• Boiling Point: 510.7℃ at 760mmHg
• Solubility: Not determined
• Optical Activity: [α]22/D -48.0°, c = 0.5% in methanol

Phenyl 1-Thio-b-D-galactoside Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 23/24/25-36/37/38
• Safety Instruction： 22-26-36-45
• Hazardous Material Identification：
• Storage Condition：2-8°C